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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579 Get Quote

An In-depth Technical Guide to 4-Bromo-5-fluoro-2-nitroaniline (CAS: 153505-36-3)

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Bromo-5-fluoro-2-
nitroaniline, a halogenated nitroaromatic compound. It consolidates available data on its

chemical and physical properties, safety and handling protocols, and its context within synthetic

chemistry. This guide is intended to serve as a foundational resource for professionals engaged

in chemical research and pharmaceutical development.

Chemical and Physical Properties
4-Bromo-5-fluoro-2-nitroaniline is a substituted aniline derivative. Its structure incorporates a

bromine atom, a fluorine atom, and a nitro group on the benzene ring, making it a potentially

valuable intermediate in organic synthesis.[1] The physicochemical properties are summarized

below.

Identifiers and Molecular Structure
Systematic identification is crucial for regulatory compliance and accurate research. The key

identifiers for this compound are detailed in the table below.
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Identifier Value Source

CAS Number 153505-36-3 [2][3][4][5][6][7]

Molecular Formula C₆H₄BrFN₂O₂ [2][4][6][7][8]

Molecular Weight 235.01 g/mol [2][4][6][8]

IUPAC Name 4-bromo-5-fluoro-2-nitroaniline [7]

Synonyms

4-Bromo-5-fluoro-2-

nitrobenzenamine, 4-bromo-5-

fluoro-2-nitrophenylamine

[7][8]

InChI Key
UBANSCIKTQSEOQ-

UHFFFAOYSA-N
[5][8]

SMILES
NC1=CC(F)=C(Br)C=C1--

INVALID-LINK--=O
[4]

Physicochemical Data
The physical and chemical properties of a compound are fundamental to designing

experimental conditions and predicting its behavior.

Property Value Source

Physical Form Solid [5]

Boiling Point 313.9°C at 760 mmHg [8]

Polar Surface Area (PSA) 71.8 Å² [8]

XLogP3 2.4 [8]

Purity Typically ≥95% or ≥97% [2][4][5]

Storage Temperature 4°C, protect from light [4][5]

Synthesis and Reactivity
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While specific experimental protocols for the synthesis of 4-Bromo-5-fluoro-2-nitroaniline
(CAS 153505-36-3) are not detailed in the available literature, a logical synthetic route can be

proposed based on standard organic chemistry principles and established syntheses of its

isomers. The most plausible approach involves the regioselective nitration of a suitable

precursor.

A potential synthetic pathway would start with 3-bromo-4-fluoroaniline. The amino group in this

precursor would direct the electrophilic nitration to the ortho position, which is activated by the

powerful directing effect of the amine.
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Proposed Synthetic Workflow

Start: 3-Bromo-4-fluoroaniline Reaction: Electrophilic Nitration
(e.g., HNO₃/H₂SO₄)

Reagents Product: 4-Bromo-5-fluoro-2-nitroanilineFormation Purification
(e.g., Chromatography, Recrystallization)

Workup Final ProductIsolation

General Bioactivation of Nitroaromatic Compounds

Nitroaromatic Compound
(Ar-NO₂)

Nitro Anion Radical
(Ar-NO₂•⁻)

+1e⁻

Nitroso Derivative
(Ar-NO)

Cellular Damage
(Toxicity / Pharmacological Effect)

Reactive Species

Hydroxylamine Derivative
(Ar-NHOH)

Amine Metabolite
(Ar-NH₂)

Cellular Reductases
(e.g., Nitroreductase)

Catalyzes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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